7-Methoxy-1,3-dimethyl-indole

• IUPAC Name: 7-methoxy-1,3-dimethylindole
• InChI: InChI=1S/C11H13NO/c1-8-7-12(2)11-9(8)5-4-6-10(11)13-3/h4-7H,1-3H3
• InChI Key: JWQCLOZOADHCPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C2=C1C=CC=C2OC)C
• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol

Description

7-Methoxy-1,3-dimethyl-indole belongs to the class of organic compounds known as indoles and derivatives. These are organic compounds containing an indole, which is a bicyclic ring system made up of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Synthesis Analysis

One of the methods for the synthesis of 1,2,3-trisubstituted indoles, which could potentially be applied to 7-Methoxy-1,3-dimethyl-indole, involves a one-pot, three-component Fischer indolisation–N-alkylation sequence. This procedure is rapid, operationally straightforward, generally high yielding, and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products.

Molecular Structure Analysis

Indoles are a significant heterocyclic system in natural products and drugs. They are important types of molecules and natural products and play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of various disorders in the human body has attracted increasing attention in recent years.

Chemical Reactions Analysis

7-Methoxyindole is used as a reactant for the preparation of various compounds. For instance, it is used in the preparation of tryptophan dioxygenase inhibitors pyridyl-ethenyl-indoles as potential anticancer immunomodulators. It is also used in the preparation of indolylindazoles and indolylpyrazolopyridines as interleukin-2 inducible T cell kinase inhibitors.

Physical And Chemical Properties Analysis

7-Methoxy-1,3-dimethyl-indole has a molecular weight of 147.17. It has a refractive index of n20/D 1.612 (lit.) and a boiling point of 108-110 °C/0.3 mmHg (lit.). The density of this compound is 1.126 g/mL at 25 °C (lit.).

Mechanism of Action

While the specific mechanism of action for 7-Methoxy-1,3-dimethyl-indole is not explicitly mentioned in the search results, indole derivatives are known to possess various biological activities. They have been found to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Safety and Hazards

When handling 7-Methoxy-1,3-dimethyl-indole, it is recommended to use personal protective equipment/face protection and ensure adequate ventilation. Avoid contact with skin, eyes, or clothing, and avoid ingestion and inhalation. It is also advised to keep the container tightly closed in a dry and well-ventilated place.

Future Directions

The synthesis of indole derivatives, including 7-Methoxy-1,3-dimethyl-indole, has a long and distinguished history, and the many published protocols for generating and elaborating the indole core ensure that few indole structures are beyond the reach of the present-day synthetic chemist. The future directions in this field could involve the development of more efficient and diverse methods for the synthesis of indole derivatives, as well as the exploration of their potential therapeutic applications.